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Compound of Interest

Compound Name: 2-Chloro-1,1-difluoroethylene

Cat. No.: B1204758

Essential Safety and Handling Guide for 2-Chloro-
1,1-difluoroethylene

This guide provides immediate and essential safety protocols for laboratory professionals
handling 2-Chloro-1,1-difluoroethylene (CAS No: 359-10-4). Adherence to these procedures
is critical for ensuring personal safety and proper disposal.

Key Hazards and Classifications

2-Chloro-1,1-difluoroethylene is a flammable liquefied gas that can cause skin and eye
irritation, and may lead to drowsiness or dizziness.[1] It poses a risk of frostbite upon contact
with the liquid form and may explode if heated.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1204758?utm_src=pdf-interest
https://www.benchchem.com/product/b1204758?utm_src=pdf-body
https://www.benchchem.com/product/b1204758?utm_src=pdf-body
https://www.benchchem.com/product/b1204758?utm_src=pdf-body
https://www.benchchem.com/product/b1204758?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-7-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-7-01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Classification GHS Code Description

Flammable Gas H221 Flammable gas.

Contains gas under pressure;

Liquefied Gas H280 )
may explode if heated.[1]
Skin Irritation H315 Causes skin irritation.[1]
o Causes serious eye irritation.
Eye Irritation H319

[1]

o . May cause respiratory
Specific Target Organ Toxicity

] H335, H336 irritation, drowsiness or
(Single Exposure) o
dizziness.[1]
i i May displace oxygen and
Simple Asphyxiant H380

cause rapid suffocation.[1]

Operational Plan for Handling and Disposal

A systematic approach is crucial when working with 2-Chloro-1,1-difluoroethylene. The
following step-by-step procedures outline the necessary engineering controls, personal
protective equipment (PPE), handling protocols, and disposal methods.

Engineering Controls

o Ventilation: Always handle this chemical in a well-ventilated area, such as a laboratory fume
hood.[1][2]

o Emergency Equipment: Ensure that emergency eye wash fountains and safety showers are
readily accessible in the immediate vicinity of any potential exposure.[1][3]

« Ignition Sources: Eliminate all potential ignition sources, including sparks, open flames, and
hot surfaces.[2][4] Use explosion-proof electrical, ventilating, and lighting equipment.[2]

o Grounding: Implement proper grounding and bonding procedures for containers and
receiving equipment to prevent static electricity discharges.[1][2]
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o Leak Detection: Use oxygen detectors where asphyxiating gases may be released.

Regularly check systems under pressure for leaks.[1][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Chloro-1,1-difluoroethylene:

PPE Category

Specification

Purpose

Eye and Face Protection

Chemical goggles or safety

glasses with a face shield.[1]

[3]

Protects against splashes and

vapors.

Skin Protection

Wear suitable protective
clothing and chemical-
impermeable gloves (e.g.,
Neoprene).[2][5]

Prevents skin contact and

potential irritation.

Hand Protection

In addition to chemical-
resistant gloves, use cold-
insulating gloves when
handling the liquefied gas.[1]

Protects against frostbite from

the evaporating liquid.

Respiratory Protection

In case of inadequate
ventilation, wear a NIOSH-
approved self-contained
breathing apparatus (SCBA) or
a supplied-air respirator.[1][4]

[6]

Protects against inhalation of

harmful vapors.

Foot Protection

Safety shoes are

recommended.[1]

Provides protection against
accidental spills or falling

objects.

Handling Procedures

» Read and understand all safety precautions before handling the substance.[1][3]

» Avoid breathing fumes, gas, mist, spray, or vapors.[1][2]
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Prevent contact with skin and eyes.[2][4]
Use only non-sparking tools.[1][2]

When using cylinders, ensure they are securely chained. Protect them from physical
damage.[1]

Practice good industrial hygiene: wash hands after handling and before eating, drinking, or
smoking.[1][3]

Storage

Store in a dry, cool, and well-ventilated area.[1][2]

Protect from sunlight and do not expose to temperatures exceeding 50°C.[1]
Keep containers tightly closed when not in use.[1][2]

Store locked up.[1][2]

Incompatible materials to avoid include alkali metals, finely divided metals (such as
aluminum, magnesium, or zinc), and strong oxidizing agents.[1]

Accidental Release Measures

Evacuation: Evacuate unnecessary personnel from the area.[1]

Ventilation: Ensure adequate air ventilation. Be aware that the gas is heavier than air and
may accumulate in low-lying areas.[1]

Ignition Sources: Eliminate all possible sources of ignition.[1]
Containment: If it is safe to do so, stop the leak.[1]

Personal Protection: Only qualified personnel equipped with suitable protective equipment
should intervene.[1]

Disposal Plan
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» Waste Collection: Collect waste in suitable, closed, and properly labeled containers.[2][4]

o Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[1][2]

e Environmental Precautions: Do not allow the chemical to enter drains or sewer systems.[2]
[4] Avoid release into the environment.[1]

e Packaging: Contaminated packaging can be triple-rinsed and offered for recycling or
reconditioning. Alternatively, it can be punctured to render it unusable and disposed of in a
sanitary landfill.[2][4]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Chloro-1,1-difluoroethylene.
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Caption: Workflow for safe handling of 2-Chloro-1,1-difluoroethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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